Cas no 20279-41-8 (Butanedioic acid, mono(3-methylbutyl) ester)

• Product Name: Butanedioic acid, mono(3-methylbutyl) ester
• CAS No: 20279-41-8
• MF: C₉H₁₅O₄
• MW: 187.213003396988
• CID: 238020
• PubChem ID: 71357346
• Update Time: 2025-04-19

Butanedioic acid, mono(3-methylbutyl) ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, mono(3-methylbutyl) ester
• 4-(3-methylbutoxy)-4-oxobutanoate
• 20279-41-8
• DTXSID00781423

• Inchi： 1S/C9H16O4/c1-7(2)5-6-13-9(12)4-3-8(10)11/h7H,3-6H2,1-2H3,(H,10,11)/p-1
• InChI Key： XKOHSLPEVWLEPS-UHFFFAOYSA-M
• SMILES： O(C(CCC(=O)[O-])=O)CCC(C)C

Computed Properties

• Exact Mass: 187.09703396g/mol
• Monoisotopic Mass: 187.09703396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.4Ų